Cas no 1782045-43-5 (3-(methylamino)-1λ?-thietane-1,1-dione)

3-(Methylamino)-1λ⁶-thietane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thietane ring with a sulfone functional group and a methylamino substituent. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of sulfonamide-based derivatives. The sulfone moiety enhances stability and polarity, making it suitable for applications in medicinal chemistry and material science. Its rigid thietane framework may also contribute to conformational constraints in molecular design. The compound’s well-defined functional groups allow for selective modifications, offering versatility in synthetic pathways. Proper handling and storage are recommended due to its potential sensitivity to moisture or reactive conditions.

3-(methylamino)-1λ?-thietane-1,1-dione structure

1782045-43-5 structure

Product Name:3-(methylamino)-1λ?-thietane-1,1-dione

CAS No:1782045-43-5

MF:C₄H₉NO₂S

MW:135.18475985527

MDL:MFCD28652804

CID:4615649

PubChem ID:84082940

Update Time:2025-06-13

3-(methylamino)-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 3-(methylamino)-1λ?-thietane-1,1-dione
- 3-(methylamino)-1
- SCHEMBL15002032
- 3-(methylamino)-1lambda6-thietane-1,1-dione
- N-methyl-1,1-dioxothietan-3-amine
- E-thietane-1,1-dione
- 1782045-43-5
- CS-0056258
- 3-(methylamino)-1lambda-thietane-1,1-dione
- EN300-318342
- 3-(Methylamino)thietane 1,1-dioxide
- E?-thietane-1,1-dione
- G61081
- MDL： MFCD28652804
- Inchi： 1S/C4H9NO2S/c1-5-4-2-8(6,7)3-4/h4-5H,2-3H2,1H3
- InChI Key： FEFCJSGMKUPHMY-UHFFFAOYSA-N
- SMILES： S1(CC(C1)NC)(=O)=O

Computed Properties

Exact Mass: 135.03539970g/mol
Monoisotopic Mass: 135.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 54.6Å²

3-(methylamino)-1λ?-thietane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM536759-100mg	3-(Methylamino)thietane 1,1-dioxide	1782045-43-5	95%+	100mg	$604	2023-03-26
Chemenu	CM536759-250mg	3-(Methylamino)thietane 1,1-dioxide	1782045-43-5	95%+	250mg	$906	2023-03-26
Chemenu	CM536759-1g	3-(Methylamino)thietane 1,1-dioxide	1782045-43-5	95%+	1g	$1510	2023-03-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1152-100MG	3-(methylamino)-1λ?-thietane-1,1-dione	1782045-43-5	95%	100MG	￥ 1,359.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1152-250MG	3-(methylamino)-1λ?-thietane-1,1-dione	1782045-43-5	95%	250MG	￥ 2,178.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1152-500MG	3-(methylamino)-1λ?-thietane-1,1-dione	1782045-43-5	95%	500MG	￥ 3,630.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1152-1G	3-(methylamino)-1λ?-thietane-1,1-dione	1782045-43-5	95%	1g	￥ 5,438.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLG1152-5G	3-(methylamino)-1λ?-thietane-1,1-dione	1782045-43-5	95%	5g	￥ 16,315.00	2023-04-14
Enamine	EN300-318342-0.05g	3-(methylamino)-1lambda6-thietane-1,1-dione	1782045-43-5	95.0%	0.05g	$1140.0	2025-03-19
Enamine	EN300-318342-0.1g	3-(methylamino)-1lambda6-thietane-1,1-dione	1782045-43-5	95.0%	0.1g	$1195.0	2025-03-19